Cas no 13046-02-1 (2-Heptyn-4-one, 6-methyl-)

• Product name: 2-Heptyn-4-one, 6-methyl-
• CAS No: 13046-02-1
• MF: C₈H₁₂O
• MW: 124.18028
• CID: 1225954
• PubChem ID: 13571211

2-Heptyn-4-one, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptyn-4-one, 6-methyl-
• 6-methylhept-2-yn-4-one
• 13046-02-1
• DTXSID20544092
• SCHEMBL15981255

• Inchi： InChI=1S/C8H12O/c1-4-5-8(9)6-7(2)3/h7H,6H2,1-3H3
• InChI Key： AKNLEQRXVYPWHR-UHFFFAOYSA-N
• SMILES： CC#CC(=O)CC(C)C

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07